Cas no 13206-64-9 (Benzenamine,N-butyl-N-ethyl-)

Benzenamine,N-butyl-N-ethyl- structure
Benzenamine,N-butyl-N-ethyl- structure
Product Name:Benzenamine,N-butyl-N-ethyl-
CAS No:13206-64-9
MF:C12H19N
MW:177.28596329689
CID:119371
PubChem ID:9989790
Update Time:2025-04-18

Benzenamine,N-butyl-N-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,N-butyl-N-ethyl-
    • N-butyl-N-ethylaniline
    • 13206-64-9
    • N-ethyl-N-butyl-aniline
    • SCHEMBL2698252
    • DDKZXSNRYKHKQK-UHFFFAOYSA-N
    • DTXSID50433723
    • Inchi: 1S/C12H19N/c1-3-5-11-13(4-2)12-9-7-6-8-10-12/h6-10H,3-5,11H2,1-2H3
    • InChI Key: DDKZXSNRYKHKQK-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CC=1)(CC)CCCC

Computed Properties

  • Exact Mass: 177.15187
  • Monoisotopic Mass: 177.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24

Benzenamine,N-butyl-N-ethyl- Related Literature

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